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For Researchers, Scientists, and Drug Development Professionals

Introduction
1-((4-Nitrobenzyl)sulfonyl)pyrrolidine is a synthetic compound of interest in medicinal

chemistry, primarily recognized for its potential role in modulating cellular signaling pathways.

Its structure, featuring a nitrobenzyl group linked to a pyrrolidine ring via a sulfonamide bridge,

suggests its potential as a scaffold for developing targeted therapeutic agents. These

application notes provide an overview of its known biological context, physicochemical

properties, and generalized protocols for its synthesis and biological evaluation.

Physicochemical Properties
A summary of the key physicochemical properties of 1-((4-Nitrobenzyl)sulfonyl)pyrrolidine is

presented in Table 1. These properties are essential for its handling, formulation, and

interpretation of biological data.

Table 1: Physicochemical Properties of 1-((4-Nitrobenzyl)sulfonyl)pyrrolidine
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Property Value Reference

CAS Number 340041-91-0 [1][2]

Molecular Formula C₁₁H₁₄N₂O₄S [1][2]

Molecular Weight 270.30 g/mol [2]

Appearance
Not specified in literature; likely

a solid

Solubility

Not specified in literature; likely

soluble in organic solvents like

DMSO and ethanol

Storage
Sealed in a dry environment at

2-8°C is recommended.
[2]

Biological Context and Mechanism of Action
1-((4-Nitrobenzyl)sulfonyl)pyrrolidine has been implicated as a modulator of the Activator

Protein-1 (AP-1) transcription factor signaling pathway. AP-1 is a critical regulator of gene

expression involved in a wide array of cellular processes, including proliferation, differentiation,

apoptosis, and inflammatory responses.

The AP-1 transcription factor is typically a heterodimer composed of proteins from the Jun and

Fos families. Its activity is tightly regulated by upstream signaling cascades, including the

mitogen-activated protein kinase (MAPK) pathways. By potentially interfering with the AP-1

pathway, 1-((4-Nitrobenzyl)sulfonyl)pyrrolidine may exert effects on these fundamental

cellular functions, making it a valuable tool for studying these processes and a potential starting

point for the development of novel therapeutics targeting diseases with dysregulated AP-1

activity, such as cancer and inflammatory disorders.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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